Cas no 1216468-52-8 (4-acetyl-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride)

• Product Name: 4-acetyl-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride
• CAS No: 1216468-52-8
• MF: C₂₁H₂₃Cl₂N₃O₂S
• MW: 452.397221803665
• CID: 5508223
• Update Time: 2025-06-11

4-acetyl-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide:hydrochloride
• 4-acetyl-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride

• Inchi： 1S/C21H22ClN3O2S.ClH/c1-14(26)15-8-10-16(11-9-15)20(27)25(13-5-12-24(2)3)21-23-19-17(22)6-4-7-18(19)28-21;/h4,6-11H,5,12-13H2,1-3H3;1H
• InChI Key： PMCPRVHBANSYAV-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(Cl)C=CC=C2S1)CCCN(C)C)(=O)C1=CC=C(C(C)=O)C=C1.[H]Cl

Additional information on 4-acetyl-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride

Research Brief on 4-acetyl-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride (CAS: 1216468-52-8)

4-acetyl-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride (CAS: 1216468-52-8) is a small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzothiazole and benzamide moieties, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and cancer therapy. Recent studies have explored its molecular interactions, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further development.

The structural features of this compound, including the 4-chloro-1,3-benzothiazol-2-yl group and the dimethylamino propyl side chain, contribute to its unique binding affinity for specific kinase targets. Research has demonstrated that it exhibits potent inhibitory activity against certain kinases involved in cell proliferation and survival pathways. These findings suggest its potential utility in targeting dysregulated signaling pathways in various cancers, making it a subject of ongoing investigation in oncology research.

Recent studies have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding mode of this compound with its target kinases. These structural insights have provided a foundation for structure-activity relationship (SAR) studies, enabling the optimization of its pharmacological properties. Additionally, in vitro and in vivo assays have been conducted to evaluate its cytotoxicity, selectivity, and therapeutic index, with promising results indicating its efficacy in reducing tumor growth in animal models.

One of the key challenges in the development of this compound has been addressing its solubility and bioavailability. Researchers have explored various formulation strategies, including the use of hydrochloride salts (as indicated by its name), to enhance its physicochemical properties. These efforts have yielded improvements in its pharmacokinetic profile, making it more suitable for oral administration and systemic delivery.

In conclusion, 4-acetyl-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride represents a promising therapeutic agent with significant potential in the treatment of kinase-driven diseases. Ongoing research aims to further characterize its mechanism of action, optimize its drug-like properties, and advance it through the preclinical pipeline. The continued exploration of this compound underscores its value as a tool for understanding kinase biology and as a candidate for future drug development.